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Compound of Interest

Compound Name: Ferrous lodide

Cat. No.: B1584420

Technical Support Center: Anhydrous Ferrous
lodide

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the proper storage and handling of anhydrous
ferrous iodide. Below you will find troubleshooting guides and frequently asked questions to
address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for anhydrous ferrous iodide?

Al: Anhydrous ferrous iodide should be stored in a cool, dry, and well-ventilated area.[1][2] It
is crucial to keep the container tightly closed and protected from moisture, as the compound is
hygroscopic.[1][2][3] Storage under an inert gas, such as argon or nitrogen, is recommended to
prevent degradation.[1][3] The material is also light-sensitive and should be stored in the dark.

[3]

Q2: What are the visible signs of decomposition or contamination of anhydrous ferrous
iodide?

A2: Anhydrous ferrous iodide is typically a grey or red-violet to black solid.[1][4] If the
compound has been exposed to air and moisture, it may turn whitish due to oxidation.[4] The

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1584420?utm_src=pdf-interest
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://ltschem.com/msds/FeI2.pdf
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://ltschem.com/msds/FeI2.pdf
https://ltschem.com/msds/FeI2.pdf
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

presence of a brownish or yellowish tint could indicate the formation of iodine, a decomposition
product.

Q3: What personal protective equipment (PPE) should be worn when handling anhydrous
ferrous iodide?

A3: When handling anhydrous ferrous iodide, it is imperative to wear appropriate personal
protective equipment. This includes chemical safety glasses or goggles, a face shield, nitrile or
rubber gloves, and a protective suit.[1] A NIOSH-approved respirator should be used,
especially when there is a risk of dust formation.[1]

Q4: What should | do in case of a spill of anhydrous ferrous iodide?

A4: In the event of a spill, ensure adequate ventilation and wear all appropriate personal
protective equipment.[1] Avoid dust formation.[1] The spilled material should be mixed with a
neutralizing agent like powdered sodium bicarbonate, lime, or calcium carbonate, then swept
up and placed in a suitable container for disposal.[1]

Q5: What are the primary hazards associated with anhydrous ferrous iodide?

A5: Anhydrous ferrous iodide is harmful if swallowed, in contact with skin, or if inhaled.[1] It
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] There are also
concerns that it may damage fertility or an unborn child, so special instructions should be
obtained and understood before use.[1][3]

Troubleshooting Guide
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Problem/Observation

Potential Cause

Recommended Action

Color Change (whitish,

yellowish, or brownish tint)

Exposure to air and/or
moisture leading to oxidation

and decomposition.[4]

Discard the reagent as it is
likely contaminated. Ensure
future storage is under an inert
atmosphere and in a

desiccator.

Poor solubility in non-aqueous

solvents

The compound may have
absorbed moisture, leading to
hydrolysis and the formation of

insoluble iron oxides.

Use a fresh, properly stored
container of anhydrous ferrous
iodide. Consider drying the

solvent before use.

Inconsistent experimental

results

Degradation of the reagent
due to improper storage or

handling.

Always handle anhydrous
ferrous iodide in a glovebox or
under a stream of inert gas.
Use freshly opened containers

for sensitive reactions.

Formation of a precipitate in

solution

Reaction with incompatible

materials or solvents.

Review the list of incompatible
materials. Anhydrous ferrous
iodide is incompatible with
alkali metals, strong acids,
oxidizing agents, and strong
bases.[1][3]

Summary of Quantitative Data

While specific quantitative data is limited in publicly available sources, the following table

summarizes key parameters for the proper handling and storage of anhydrous ferrous iodide.
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Parameter Value/Recommendation Source
Grey solid / Red-violet to black

Appearance _ [1][4]
solid

Molecular Weight 309.66 g/mol [1]

Melting Point 587 °C [1]

Boiling Point 827 °C [1]

Specific Gravity 5.32 g/mL [1]

N Soluble in water, ethanol, and
Solubility ] [4115][6]
diethyl ether.

Storage Temperature Cool, dry place [1][2]
Inert gas (e.g., Argon,

Atmosphere ) gas (e.g. Arg [1][3]
Nitrogen)

Experimental Protocols

Protocol 1: Visual Inspection of Anhydrous Ferrous lodide
o Objective: To assess the quality of anhydrous ferrous iodide before use.
» Methodology:

o In an inert atmosphere (glovebox or under a stream of inert gas), carefully open the
container of anhydrous ferrous iodide.

o Observe the color of the solid. It should be a uniform grey or red-violet to black color.[1][4]

o Look for any signs of discoloration, such as white, yellow, or brown patches, which may
indicate decomposition.

o Ensure the solid is a free-flowing powder or crystalline material. Clumping may suggest
moisture absorption.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://wap.guidechem.com/encyclopedia/iron-ii-iodide-dic15591.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3353211.htm
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://ltschem.com/msds/FeI2.pdf
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://studylib.net/doc/8436445/sds-for-iron--ii--iodide--anhydrous
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

+ Interpretation: If any discoloration or clumping is observed, the reagent is likely compromised
and should not be used for sensitive applications.

Visualizations

Storage & Handling Issue

Review Storage

Procedure:
Discard Reagent - Inert Atmosphere:
o - Desiccator

- Protect from Light

Is the reagent
discolored (white/yellow/brown)?

Experiment Fails or Gives Inspect Anhydrous.
Inconsistent Results Ferrous lodide

Click to download full resolution via product page

Caption: Troubleshooting logic for anhydrous ferrous iodide issues.
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Proper Handling Workflow

Start Experiment
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- Goggles & Face Shield

- Gloves
- Protective Suit
- Respirator

Prepare Inert Atmosphere
(Glovebox or Inert Gas Flow)

'

Weigh Anhydrous Ferrous lodide

:

Dissolve in Anhydrous Solvent

:

Perform Reaction

End of Experiment

Click to download full resolution via product page

Caption: Experimental workflow for handling anhydrous ferrous iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584420#proper-storage-and-handling-of-anhydrous-
ferrous-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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